Cas no 2137827-36-0 (5-Isoquinolinamine, decahydro-N-methyl-)

• Product Name: 5-Isoquinolinamine, decahydro-N-methyl-
• CAS No: 2137827-36-0
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5279058
• Update Time: 2025-06-22

5-Isoquinolinamine, decahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinamine, decahydro-N-methyl-

• Inchi： 1S/C10H20N2/c1-11-10-4-2-3-8-7-12-6-5-9(8)10/h8-12H,2-7H2,1H3
• InChI Key： YDRFMSCBFAPXLM-UHFFFAOYSA-N
• SMILES： C1C2C(C(NC)CCC2)CCN1

Additional information on 5-Isoquinolinamine, decahydro-N-methyl-

5-Isoquinolinamine, decahydro-N-methyl-: An Overview of CAS No. 2137827-36-0

5-Isoquinolinamine, decahydro-N-methyl- (CAS No. 2137827-36-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific molecular structure, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Isoquinolinamine, decahydro-N-methyl-.

The chemical structure of 5-Isoquinolinamine, decahydro-N-methyl- is notable for its fused ring system and the presence of a methyl group attached to the nitrogen atom. The isoquinoline scaffold is a well-known motif in medicinal chemistry due to its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The decahydro substitution adds further complexity and stability to the molecule, making it an interesting candidate for drug development.

In terms of synthesis, 5-Isoquinolinamine, decahydro-N-methyl- can be prepared through several routes. One common method involves the cyclization of a substituted amine with a suitable aldehyde or ketone under appropriate conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and microwave-assisted reactions. These improvements not only enhance the yield and purity of the final product but also reduce the environmental impact of the synthesis process.

The biological activities of 5-Isoquinolinamine, decahydro-N-methyl- have been extensively studied in both in vitro and in vivo models. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. Additionally, preliminary data suggest that 5-Isoquinolinamine, decahydro-N-methyl- may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In the context of cancer research, 5-Isoquinolinamine, decahydro-N-methyl- has demonstrated potential as an anti-cancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating this compound as a lead candidate for cancer therapy.

Beyond its therapeutic applications, 5-Isoquinolinamine, decahydro-N-methyl- has also been explored for its potential use in diagnostic imaging. The isoquinoline scaffold can be functionalized with various imaging agents to create targeted probes for detecting specific biomarkers or disease states. For example, conjugation with fluorescent dyes or radiolabels has shown promise in improving the sensitivity and specificity of imaging techniques such as fluorescence microscopy and positron emission tomography (PET).

The safety profile of 5-Isoquinolinamine, decahydro-N-methyl- is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have generally shown low toxicity at therapeutic concentrations, although further investigations are needed to fully understand its long-term effects and potential side effects. These studies are essential for ensuring that any future clinical trials are conducted safely and ethically.

In conclusion, 5-Isoquinolinamine, decahydro-N-methyl- (CAS No. 2137827-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing medical science.